Cas no 29049-22-7 (2'-Deoxyxanthosine)

2'-Deoxyxanthosine Properties

Names and Identifiers

• Xanthosine, 2'-deoxy-
• 2'-DEOXYXANTHOSINE
• 9-(2'-Deoxy-beta-D-ribosyl)xanthine
• Xanthine 9-(beta-D-deoxyriboside)
• SCHEMBL855722
• 9-[(2R, 4S, 5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-2, 6-dione
• 29049-22-7
• DTXSID40183285
• 9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-9H-purine-2,6-diol
• 9-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purine-2,6-diol
• 9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-2,6-dione
• Desoxyxanthosin
• MFCD18643182
• DTXCID50105776
• +Expand

• MDL： MFCD18643182
• InChIKey： NQAZHXBSLFDVKM-KVQBGUIXSA-N
• Inchi： InChI=1S/C10H12N4O5/c15-2-5-4(16)1-6(19-5)14-3-11-7-8(14)12-10(18)13-9(7)17/h3-6,15-16H,1-2H2,(H2,12,13,17,18)/t4-,5+,6+/m0/s1
• SMILES： C1[C@@H]([C@@H](CO)O[C@H]1N2C=NC3=C2N=C(N=C3O)O)O

Computed Properties

• Exact Mass: 268.081
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 268.081
• Heavy Atom Count: 19
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1
• Topological Polar Surface Area: 126A^2

Experimental Properties

• Refractive Index: 1.879
• Boiling Point: Not available
• Melting Point: NA
• Vapor Pressure: Not available
• Flash Point: Not available
• Solubility: Slightly soluble (4.3 g/l) (25 º C),
• Color/Form: No data available
• Density: 2.08±0.1 g/cm3 (20 ºC 760 Torr),